2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C14H16N4O2S/c15-11-8-12(19)18-14(17-11)21-9-13(20)16-7-6-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,16,20)(H3,15,17,18,19)
• InChI Key: CQRZQNZQODSBCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NC(=CC(=O)N2)N
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide, also known as APTA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. APTA is a member of the thioacetamide family of compounds, which have been shown to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and cardiovascular research. In cancer research, 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and colon cancer cells. In neuroscience, 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. In cardiovascular research, 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide has been shown to have anti-inflammatory and anti-thrombotic effects, which may make it useful for preventing heart attacks and strokes.

Mechanism of Action

The mechanism of action of 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide is not fully understood, but it is thought to work by inhibiting several key enzymes and signaling pathways involved in cell growth and survival. 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide has been shown to inhibit the activity of the enzyme thymidylate synthase, which is involved in DNA synthesis and is often overexpressed in cancer cells. 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide has also been shown to inhibit the activity of several protein kinases, including Akt and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide has a wide range of biochemical and physiological effects, which are likely due to its ability to inhibit multiple enzymes and signaling pathways. Some of the effects of 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide include inhibition of cell growth and proliferation, induction of apoptosis (programmed cell death), inhibition of angiogenesis (the formation of new blood vessels), and modulation of immune function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide in lab experiments is its broad range of effects, which make it useful for studying multiple pathways and processes. Additionally, 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide has been shown to have low toxicity in animal models, which makes it a relatively safe compound to use in lab experiments. One limitation of using 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide is its relatively low yield in the synthesis process, which can make it expensive to produce in large quantities.

Future Directions

There are several potential future directions for research on 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide. One area of interest is the development of new synthetic methods that can improve the yield and efficiency of 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide synthesis. Another area of interest is the further exploration of 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide's potential applications in cancer research, neuroscience, and cardiovascular research. Additionally, there is potential for the development of new analogs of 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide that may have improved efficacy and selectivity. Overall, 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide is a promising compound that has the potential to make significant contributions to scientific research in the future.

Synthesis Methods

2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the reaction of 2-chloro-N-(2-phenylethyl)acetamide with sodium hydrosulfide to give 2-(2-phenylethylthio)acetamide. This intermediate is then reacted with 4-amino-6-hydroxypyrimidine to give 2-[(4-amino-6-hydroxy-2-pyrimidinyl)thio]-N-(2-phenylethyl)acetamide. The overall yield of this process is around 30%.